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molecular formula C9H9ClFNO2 B7937029 2-chloro-3-fluoro-N-methoxy-N-methylbenzamide

2-chloro-3-fluoro-N-methoxy-N-methylbenzamide

Cat. No. B7937029
M. Wt: 217.62 g/mol
InChI Key: BNBRERVANKEPPR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09029362B2

Procedure details

To a solution of 2-chloro-3-fluorobenzoic acid (30 g, 172 mmol) in 300 mL of DCM was added carbonyldiimidazole (CDI) (32.0 g, 198 mmol) in portions. After addition and then stirring at RT for 1 h, N,O-dimethylhydroxylamine HCl salt (18.5 g, 189 mmol) was added into the mixture followed by Et3N (20 mL). The mixture was stirred at RT overnight. After the reaction was quenched with water, the aqueous layer was extracted with DCM (2×). The organic layers were washed with 2N HCl (aq), water, sat. NaHCO3 (aq) and brine. The solution was dried (MgSO4) and concentrated. The product 2-chloro-3-fluoro-N-methoxy-N-methylbenzamide (32.0 g) was obtained by silica gel chromatography (elution with 0-30% EtOAc/Hex).
Name
2-chloro-3-fluorobenzoic acid
Quantity
30 g
Type
reactant
Reaction Step One
Name
carbonyldiimidazole
Quantity
32 g
Type
reactant
Reaction Step One
Name
DCM
Quantity
300 mL
Type
solvent
Reaction Step One
Name
N,O-dimethylhydroxylamine HCl salt
Quantity
18.5 g
Type
reactant
Reaction Step Two
Name
Et3N
Quantity
20 mL
Type
reactant
Reaction Step Three
Name
2-chloro-3-fluoro-N-methoxy-N-methylbenzamide

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[C:10]([F:11])=[CH:9][CH:8]=[CH:7][C:3]=1[C:4](O)=[O:5].C(N1C=CN=C1)(N1C=CN=C1)=O.Cl.[CH3:25][NH:26][O:27][CH3:28].CCN(CC)CC>C(Cl)Cl>[Cl:1][C:2]1[C:10]([F:11])=[CH:9][CH:8]=[CH:7][C:3]=1[C:4]([N:26]([O:27][CH3:28])[CH3:25])=[O:5] |f:2.3|

Inputs

Step One
Name
2-chloro-3-fluorobenzoic acid
Quantity
30 g
Type
reactant
Smiles
ClC1=C(C(=O)O)C=CC=C1F
Name
carbonyldiimidazole
Quantity
32 g
Type
reactant
Smiles
C(=O)(N1C=NC=C1)N1C=NC=C1
Name
DCM
Quantity
300 mL
Type
solvent
Smiles
C(Cl)Cl
Step Two
Name
N,O-dimethylhydroxylamine HCl salt
Quantity
18.5 g
Type
reactant
Smiles
Cl.CNOC
Step Three
Name
Et3N
Quantity
20 mL
Type
reactant
Smiles
CCN(CC)CC

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
stirring at RT for 1 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
After addition
STIRRING
Type
STIRRING
Details
The mixture was stirred at RT overnight
Duration
8 (± 8) h
CUSTOM
Type
CUSTOM
Details
After the reaction was quenched with water
EXTRACTION
Type
EXTRACTION
Details
the aqueous layer was extracted with DCM (2×)
WASH
Type
WASH
Details
The organic layers were washed with 2N HCl (aq), water, sat. NaHCO3 (aq) and brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The solution was dried (MgSO4)
CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
Details
Reaction Time
 1 h
Name
2-chloro-3-fluoro-N-methoxy-N-methylbenzamide
Type
product
Smiles
ClC1=C(C(=O)N(C)OC)C=CC=C1F
Measurements
Type Value Analysis
AMOUNT: MASS 32 g
YIELD: CALCULATEDPERCENTYIELD 85.5%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.